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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B7770432 Get Quote

This guide provides a comprehensive overview of the key thermal properties of 1-
Tetradecanol, also known as myristyl alcohol. It is intended for researchers, scientists, and

professionals in drug development who require precise data on the melting and boiling points

of this compound. The document details these physical constants, outlines common

experimental methodologies for their determination, and presents a logical workflow for such

characterization.

Quantitative Data: Melting and Boiling Points
1-Tetradecanol is a straight-chain saturated fatty alcohol that presents as a white, waxy solid

at standard conditions.[1][2] Its thermal transition points are critical for various applications,

including its use as a phase-change material for thermal energy storage, and as an emollient in

cosmetics.[2][3] The following tables summarize the reported melting and boiling points from

various sources.

Table 1: Melting Point of 1-Tetradecanol
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Temperature Range (°C) Temperature (°F) Source(s)

35-39 -
Sigma-Aldrich, Alfa Chemistry,

ChemicalBook[4][5][6]

36-39 - Sigma-Aldrich

38 100
Wikipedia, chemeurope.com,

TCI Chemicals[1][2]

39-41 - Taylor & Francis[7]

37.7 99.7
PubChem (from CRC

Handbook), USCG[8]

39.5 - PubChem (from HSDB)[8]

38-39 - Brainly[9]

38-40 - SweetStudy[10]

Table 2: Boiling Point of 1-Tetradecanol

Temperature (°C) Pressure Source(s)

>260 Not specified
Wikipedia, chemeurope.com[1]

[2]

263.2 760 mmHg PubChem (from USCG)[8]

289 "lit." (literature value)
Sigma-Aldrich, Alfa Chemistry,

ChemicalBook[4][5][6]

277-288 1013 hPa Sigma-Aldrich

173 20 mmHg TCI Chemicals

>220 Not specified Taylor & Francis[7]

Experimental Protocols
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The determination of melting and boiling points are fundamental techniques in chemical

characterization. While specific instrumental parameters may vary, the underlying principles are

well-established.

1. Melting Point Determination (Capillary Method)

A common and effective method for determining the melting point of a solid compound like 1-
Tetradecanol is the capillary tube method.

Sample Preparation: A small amount of dry, powdered 1-Tetradecanol is packed into a thin-

walled capillary tube, sealed at one end, to a height of a few millimeters.

Apparatus: The capillary tube is placed in a heating apparatus (such as a Thiele tube or a

dedicated melting point apparatus) along with a calibrated thermometer. The heating medium

is typically a mineral oil or silicone oil bath that ensures even heat distribution.

Procedure: The sample is heated at a slow, controlled rate. The temperatures are recorded

at two points: the onset of melting (when the first liquid droplet appears) and the completion

of melting (when the entire solid has transformed into a clear liquid).[11] The recorded range

provides an indication of the substance's purity; a narrow range typically signifies a high

degree of purity.[11]

2. Boiling Point Determination

The boiling point can be determined using several methods, including distillation, the reflux

method, or the Thiele tube method for smaller sample sizes.

Reflux Method:

Apparatus: A small quantity of 1-Tetradecanol is placed in a round-bottom flask. A

condenser is fitted vertically to the flask, and a thermometer is positioned so that its bulb is

just below the side arm of the condenser, ensuring it measures the temperature of the

vapor in equilibrium with the boiling liquid.[12]

Procedure: The liquid is heated to a gentle boil. The substance will boil, vaporize, and then

condense, with the liquid returning to the flask—a state known as reflux.[12] The
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temperature will stabilize at the boiling point of the liquid at the given atmospheric

pressure. This stable temperature is recorded.[12]

Thiele Tube Method (for small volumes):

Apparatus: A small sample of 1-Tetradecanol is placed in a small test tube (Durham tube),

which is attached to a thermometer. A capillary tube, sealed at one end, is inverted and

placed inside the sample.[12]

Procedure: The assembly is heated in a Thiele tube. As the temperature rises, air trapped

in the capillary tube expands and escapes. When the boiling point is reached, a rapid and

continuous stream of bubbles will emerge from the capillary tube. The heating is then

stopped. The liquid will begin to cool, and the point at which the liquid is drawn back into

the capillary tube is defined as the boiling point.[12]

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

thermal properties of a substance such as 1-Tetradecanol.
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Thermal Property Determination Workflow
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Caption: Workflow for determining the thermal properties of 1-Tetradecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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